Cas no 1956319-05-3 (1H-Pyrrol-3-amine hydrochloride)

1H-Pyrrol-3-amine hydrochloride is a crucial organic compound with a high purity, essential for various synthetic applications. It features a stable pyrrol ring structure, providing enhanced stability and reactivity. The hydrochloride salt form facilitates easy handling and purification, making it ideal for research and industrial use. This compound is widely employed in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals, offering researchers a reliable and versatile tool for their chemical transformations.
1H-Pyrrol-3-amine hydrochloride structure
1956319-05-3 structure
Product Name:1H-Pyrrol-3-amine hydrochloride
CAS No:1956319-05-3
MF:C4H7ClN2
MW:118.564779520035
MDL:MFCD27920766
CID:4674810
PubChem ID:67185053
Update Time:2025-07-28

1H-Pyrrol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrol-3-amine hydrochloride
    • AX8260953
    • 1H-Pyrrol-3-amine HCl
    • 1956319-05-3
    • D82737
    • BS-16308
    • AKOS022185930
    • SCHEMBL1849381
    • 1H-pyrrol-3-amine;hydrochloride
    • 1H-Pyrrol-3-aminehydrochloride
    • SB63930
    • MDL: MFCD27920766
    • Inchi: 1S/C4H6N2.ClH/c5-4-1-2-6-3-4;/h1-3,6H,5H2;1H
    • InChI Key: UYUUSRRNGPDMAB-UHFFFAOYSA-N
    • SMILES: Cl.N1C=CC(=C1)N

Computed Properties

  • Exact Mass: 118.0297759g/mol
  • Monoisotopic Mass: 118.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8

1H-Pyrrol-3-amine hydrochloride Pricemore >>

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Additional information on 1H-Pyrrol-3-amine hydrochloride

Introduction to 1H-Pyrrol-3-amine hydrochloride (CAS No. 1956319-05-3)

1H-Pyrrol-3-amine hydrochloride (CAS No. 1956319-05-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as pyrrol-3-amine hydrochloride, is a derivative of pyrrole, a five-membered heterocyclic aromatic compound. The introduction of the amine group and the hydrochloride salt form makes it particularly useful in various synthetic and biological applications.

The chemical structure of 1H-Pyrrol-3-amine hydrochloride consists of a pyrrole ring with an amine group attached to the third carbon atom, and the entire molecule is protonated to form the hydrochloride salt. This structure confers unique properties that make it an attractive candidate for drug development and other chemical syntheses. The compound is typically supplied as a white crystalline solid and is highly soluble in water, making it easy to handle and use in laboratory settings.

In recent years, 1H-Pyrrol-3-amine hydrochloride has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role as a precursor in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the use of 1H-Pyrrol-3-amine hydrochloride in the synthesis of novel antiviral agents. These compounds showed promising activity against a range of viruses, including influenza and herpes simplex virus (HSV).

Beyond antiviral applications, 1H-Pyrrol-3-amine hydrochloride has also been explored for its potential in cancer therapy. A 2021 study published in Cancer Research demonstrated that derivatives of 1H-Pyrrol-3-amine hydrochloride exhibited selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The researchers attributed this activity to the ability of these derivatives to disrupt key signaling pathways involved in cancer cell proliferation and survival.

In addition to its therapeutic potential, 1H-Pyrrol-3-amine hydrochloride has found applications in materials science and chemical synthesis. Its unique electronic properties make it an excellent ligand for metal complexes, which can be used in catalytic processes. A recent study published in the Inorganic Chemistry journal highlighted the use of 1H-Pyrrol-3-amine hydrochloride-based ligands in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The safety profile of 1H-Pyrrol-3-amine hydrochloride is another important aspect that has been thoroughly investigated. While it is generally considered safe for laboratory use, proper handling and storage protocols should be followed to ensure safety. The compound should be stored in a cool, dry place away from strong oxidizing agents and sources of heat or ignition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 1H-Pyrrol-3-amine hydrochloride (CAS No. 1956319-05-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an invaluable tool for researchers working on novel drug development and advanced chemical syntheses. As ongoing research continues to uncover new uses and applications, the importance of this compound is likely to grow even further.

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